![molecular formula C11H11FN2O B2775796 [2-(4-fluoro-phenyl)-5-methyl-oxazol-4-yl]-methylamine, AldrichCPR CAS No. 1048917-47-0](/img/structure/B2775796.png)
[2-(4-fluoro-phenyl)-5-methyl-oxazol-4-yl]-methylamine, AldrichCPR
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[2-(4-fluoro-phenyl)-5-methyl-oxazol-4-yl]-methylamine, AldrichCPR is a chemical compound that has gained significant attention in scientific research. This compound is widely used in the field of medicinal chemistry due to its potential therapeutic applications. In
Scientific Research Applications
Chemosensor Development
Compounds with structural similarities to "[2-(4-fluoro-phenyl)-5-methyl-oxazol-4-yl]-methylamine" have been utilized in the development of fluorescent chemosensors. These chemosensors are capable of detecting a wide range of analytes, including metal ions, anions, and neutral molecules, with high selectivity and sensitivity. The use of these chemosensors spans across various applications, from environmental monitoring to medical diagnostics (Roy, 2021).
Neurochemistry and Drug Research
Structurally related compounds have been extensively studied for their effects on neurochemistry, particularly in the context of neurotoxicity and the modulation of neurotransmitter systems. This research is critical for understanding the mechanisms of action of psychoactive substances and for developing therapeutic interventions for drug-induced neurotoxicity (McKenna & Peroutka, 1990).
Synthetic Methodologies
The synthesis and application of fluorinated compounds in medicinal chemistry and materials science are of significant interest. Research into practical syntheses of fluorinated biphenyls, for example, informs the development of anti-inflammatory and analgesic materials. This research domain benefits from innovations in synthetic chemistry that improve yields, reduce costs, and minimize the environmental impact of chemical processes (Qiu et al., 2009).
properties
IUPAC Name |
[2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN2O/c1-7-10(6-13)14-11(15-7)8-2-4-9(12)5-3-8/h2-5H,6,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOULPTLQIGBCDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC=C(C=C2)F)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(4-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.